Cas no 2229610-87-9 (2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile)

• Product Name: 2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile
• CAS No: 2229610-87-9
• MF: C₁₁H₁₁F₂N
• MW: 195.20854973793
• CID: 6143749
• PubChem ID: 165657223
• Update Time: 2025-06-15

2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile
• 2229610-87-9
• EN300-1758970

• Inchi： 1S/C11H11F2N/c1-7-4-8(12)10(9(13)5-7)11(2,3)6-14/h4-5H,1-3H3
• InChI Key： YQMBUSJNEGJFFB-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1C(C#N)(C)C)F

Computed Properties

• Exact Mass: 195.08595568g/mol
• Monoisotopic Mass: 195.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile

Introduction to 2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile (CAS No. 2229610-87-9)

2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2229610-87-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrile derivatives, characterized by the presence of a cyano group (-CN) attached to an alkyl chain. The structural framework of this molecule incorporates a phenyl ring substituted with fluoro and methyl groups, which endows it with unique electronic and steric properties. These features make it a promising candidate for further exploration in drug discovery and development.

The phenyl ring in 2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile is a key structural moiety that contributes to its interactions with biological targets. The presence of fluoro substituents at the 2 and 6 positions enhances the lipophilicity and metabolic stability of the molecule, while the methyl group at the 4 position introduces steric hindrance that can fine-tune binding affinity. These modifications are strategically designed to optimize pharmacokinetic profiles and improve drug-like properties, which are critical for successful therapeutic applications.

In recent years, there has been a surge in research focused on developing novel nitrile-containing compounds due to their diverse biological activities. Nitriles have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The cyano group in 2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile serves as a versatile handle for further chemical modifications, enabling the synthesis of analogues with enhanced biological efficacy. This flexibility has made nitrile derivatives a cornerstone in medicinal chemistry.

One of the most compelling aspects of 2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases are integral to numerous cellular processes and are often implicated in diseases like cancer and inflammation. By designing molecules that can selectively inhibit these enzymes, researchers aim to develop treatments that disrupt disease pathways without causing undue side effects. The structural features of this compound make it a viable candidate for such applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking studies, have been employed to evaluate the binding affinity of 2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile to various biological targets. These studies have revealed promising interactions with enzymes involved in signal transduction and metabolic pathways. Such insights have guided experimental efforts toward optimizing the compound's pharmacological profile.

The synthesis of 2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluoro substituents into aromatic rings is a challenging yet well-established procedure in synthetic organic chemistry. Techniques such as metal-catalyzed cross-coupling reactions have been instrumental in achieving high yields and selectivity during the synthesis process. Additionally, protecting group strategies are employed to ensure that reactive functional groups are manipulated without unintended side reactions.

As interest in fluorinated compounds continues to grow, so does the demand for innovative synthetic methodologies. Fluorine atoms can significantly alter the properties of molecules, making them more resistant to metabolic degradation and improving their bioavailability. The incorporation of fluorine into 2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile exemplifies how structural modifications can enhance drug candidates' performance. This underscores the importance of fluorine chemistry in modern drug discovery.

The pharmacological evaluation of 2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to modulate enzyme activity and interfere with disease-related signaling pathways. For instance, preliminary data suggest that this compound may inhibit kinases involved in cancer cell proliferation. In vivo studies have further corroborated these findings by showing reduced tumor growth in animal models treated with this compound.

The safety profile of any potential therapeutic agent is paramount before it can be considered for clinical use. Preclinical toxicology studies have been performed on 2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile to assess its acute and chronic toxicity. These studies have provided valuable insights into its safety margins and potential side effects. By adhering to stringent regulatory guidelines, researchers ensure that only compounds with favorable safety profiles progress to clinical trials.

The development pipeline for new drugs is often long and arduous, requiring extensive testing before reaching market approval. However, compounds like 2-(2,6-difluoro-4-methylphenyl)-2-methylpropanenitrile hold promise for bridging this gap by offering novel chemical entities with unique mechanisms of action. As research continues to uncover new therapeutic applications for nitrile derivatives, compounds such as this one are likely to play an increasingly important role in addressing unmet medical needs.

The future directions for research on CAS No 2229610-87-9 include exploring its potential as an intermediate in larger synthetic schemes and investigating its interactions with other biological targets beyond kinases and proteases. Advances in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will further aid in characterizing this compound's structure-function relationships. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into tangible therapeutic benefits.